3-chloro-N-[4-({[(4-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]benzamide
Overview
Description
3-chloro-N-[4-({[(4-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]benzamide is a chemical compound with potential applications in scientific research. It is a member of the benzamide family of compounds and has been studied for its potential as an inhibitor of certain enzymes. In
Mechanism of Action
The mechanism of action of 3-chloro-N-[4-({[(4-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]benzamide as a PDE inhibitor involves binding to the active site of the enzyme and preventing it from breaking down cyclic nucleotides. This leads to increased levels of cyclic nucleotides in the cell, which can activate downstream signaling pathways.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound as a PDE inhibitor depend on the specific PDE isoform that is inhibited. Different PDE isoforms have different functions and are expressed in different tissues. Some potential effects of PDE inhibition include vasodilation, anti-inflammatory effects, and increased insulin secretion.
Advantages and Limitations for Lab Experiments
One advantage of using 3-chloro-N-[4-({[(4-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]benzamide as a PDE inhibitor in lab experiments is its specificity for certain PDE isoforms. This allows researchers to study the effects of inhibiting specific PDE isoforms without affecting others. One limitation is that its effects may be cell-type specific and may not be generalizable to all tissues.
Future Directions
For research on 3-chloro-N-[4-({[(4-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]benzamide include studying its effects in different tissues and cell types, investigating its potential as a therapeutic agent for various diseases, and developing more potent and selective PDE inhibitors. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on downstream signaling pathways.
Scientific Research Applications
3-chloro-N-[4-({[(4-nitrobenzoyl)amino]carbonothioyl}amino)phenyl]benzamide has been studied for its potential as an inhibitor of certain enzymes, specifically phosphodiesterases (PDEs). PDEs are enzymes that break down cyclic nucleotides, which play important roles in cellular signaling pathways. Inhibition of PDEs can lead to increased levels of cyclic nucleotides, which can have various physiological effects.
properties
IUPAC Name |
3-chloro-N-[4-[(4-nitrobenzoyl)carbamothioylamino]phenyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15ClN4O4S/c22-15-3-1-2-14(12-15)20(28)23-16-6-8-17(9-7-16)24-21(31)25-19(27)13-4-10-18(11-5-13)26(29)30/h1-12H,(H,23,28)(H2,24,25,27,31) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUDSUTFMUOYHMS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C(=O)NC2=CC=C(C=C2)NC(=S)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15ClN4O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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